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Compound of Interest

Compound Name: 2-Chloroethylamine hydrochloride

Cat. No.: B049229

CAS Number: 870-24-6

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,
and professionals in drug development on 2-Chloroethylamine hydrochloride. This
document outlines its chemical and physical properties, provides detailed experimental
protocols for its synthesis, and illustrates its pivotal role as a versatile intermediate in the
synthesis of various bioactive molecules.

Chemical and Physical Properties

2-Chloroethylamine hydrochloride is a white to light beige crystalline powder. It is an organic
salt that is soluble in water and stable at room temperature in closed containers under normal
storage and handling conditions.[1] Due to its hygroscopic nature, it should be stored in a
tightly closed container in a cool, dry, and well-ventilated area, protected from moisture.[1][2]

The following table summarizes the key quantitative data for 2-Chloroethylamine
hydrochloride:
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Property Value Reference
CAS Number 870-24-6 [31[4]
Molecular Formula C2H7CI2N [41[5]
Molecular Weight 115.99 g/mol [41[6]

White to light yellow to light red
Appearance [3]
powder to crystal

Melting Point 140-150 °C (decomposes) [1]
Solubility Soluble in water [1]
Purity >98.0% [3]
lonic Chloride Content 29.0 — 32.1% wiw [6]
Water Content NMT 1.0% wiw [6]
Storage Temperature Store below +30°C [1]

Synthesis of 2-Chloroethylamine Hydrochloride

The primary methods for the synthesis of 2-chloroethylamine hydrochloride involve the
reaction of ethanolamine with either thionyl chloride or hydrogen chloride.[6][7]

Experimental Protocol: Synthesis from Ethanolamine
Hydrochloride and Thionyl Chloride

This protocol describes a common laboratory-scale synthesis of 2-chloroethylamine
hydrochloride.

Materials:
o Ethanolamine hydrochloride
e Thionyl chloride (SOCI2)

e Anhydrous solvent (e.g., dichloroethane or an aliphatic carboxylic acid)[4]
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Methanol (for quenching)

Round-bottom flask with reflux condenser

Stirring apparatus

Heating mantle

Vacuum evaporator

Procedure:

In a round-bottom flask equipped with a reflux condenser and a stirring mechanism, suspend
ethanolamine hydrochloride in an anhydrous solvent.

o Slowly add thionyl chloride to the suspension. An immediate reaction may be observed with
the formation of a solid, which may dissolve upon warming.[4]

o Heat the mixture to reflux and maintain for several hours with continuous stirring. The
reaction progress can be monitored by the evolution of sulfur dioxide and hydrogen chloride
gas.[4]

 After the reaction is complete, carefully quench the reaction by the slow addition of
methanol.[4]

* Remove the solvent under reduced pressure using a vacuum evaporator.

e The resulting white crystalline solid is 2-chloroethylamine hydrochloride.[4] Further
purification can be achieved by recrystallization from a suitable solvent.

Applications in Drug Development and Organic
Synthesis

2-Chloroethylamine hydrochloride is a crucial building block in the synthesis of a wide range
of pharmaceutical compounds and other fine chemicals. Its bifunctional nature, possessing
both a nucleophilic amino group and an electrophilic carbon-chlorine bond, allows for its
versatile use in forming various heterocyclic structures.
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Key applications include its use as an intermediate in the synthesis of:
e Antidepressants: such as Fluvoxamine maleate.[1]

e Antineoplastic (Anticancer) Agents: including Ifosfamide and cyclophosphamide. It is also
used in the synthesis of ellipticine derivatives with anticancer properties.[5]

e Anti-HIV Drugs: as a reagent in the synthesis of 6-desfluoroquinolones.[5]
o Derivatizing Reagent: for amino acids, dipeptides, and nucleotides.[1][5]
» Agrochemicals, Dyes, and Surfactants.

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 2-chloroethylamine
hydrochloride.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://environmentclearance.nic.in/writereaddata/Online/TOR/15_Nov_2019_134356207CRXMEC0QManufacturingProcess.pdf
https://exsyncorp.com/
https://exsyncorp.com/
https://environmentclearance.nic.in/writereaddata/Online/TOR/15_Nov_2019_134356207CRXMEC0QManufacturingProcess.pdf
https://exsyncorp.com/
https://www.benchchem.com/product/b049229?utm_src=pdf-body
https://www.benchchem.com/product/b049229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow of 2-Chloroethylamine Hydrochloride
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Caption: Synthesis of 2-Chloroethylamine Hydrochloride.
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Role as a Pharmaceutical Intermediate

This diagram illustrates the role of 2-chloroethylamine hydrochloride as a key intermediate
in the synthesis of various classes of pharmaceutical drugs.

2-Chloroethylamine Hydrochloride as a Pharmaceutical Intermediate
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Caption: Role as a Pharmaceutical Intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloroethylamine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049229#2-chloroethylamine-hydrochloride-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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